Cas no 2411287-84-6 (2-Chloro-N-(1-propan-2-ylindazol-6-yl)propanamide)

• Product Name: 2-Chloro-N-(1-propan-2-ylindazol-6-yl)propanamide
• CAS No: 2411287-84-6
• MF: C₁₃H₁₆ClN₃O
• MW: 265.738641738892
• CID: 6197942
• PubChem ID: 146085919
• Update Time: 2025-08-03

2-Chloro-N-(1-propan-2-ylindazol-6-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2411287-84-6
• EN300-7560124
• 2-Chloro-N-(1-propan-2-ylindazol-6-yl)propanamide
• Z1562134861
• 2-chloro-N-[1-(propan-2-yl)-1H-indazol-6-yl]propanamide

• Inchi： 1S/C13H16ClN3O/c1-8(2)17-12-6-11(16-13(18)9(3)14)5-4-10(12)7-15-17/h4-9H,1-3H3,(H,16,18)
• InChI Key： BWJSGGCNXHKFOS-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC2C=NN(C=2C=1)C(C)C)=O

Computed Properties

• Exact Mass: 265.0981898g/mol
• Monoisotopic Mass: 265.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-Chloro-N-(1-propan-2-ylindazol-6-yl)propanamide

2-Chloro-N-(1-propan-2-ylindazol-6-yl)propanamide: A Comprehensive Overview

The compound with CAS No. 2411287-84-6, commonly referred to as 2-Chloro-N-(1-propan-2-ylindazol-6-yl)propanamide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chlorinated propanamide group with a substituted indazole ring system. The indazole moiety, a heterocyclic aromatic compound, is known for its versatile reactivity and potential applications in drug design.

Recent studies have highlighted the antitumor activity of 2-Chloro-N-(1-propan-2-ylindazol-6-yl)propanamide, particularly in targeting specific signaling pathways that are critical for cancer cell proliferation and survival. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for the development of novel anticancer therapies. The chlorinated substituent on the propanamide group plays a pivotal role in enhancing the compound's bioavailability and pharmacokinetic properties, which are essential for its therapeutic efficacy.

In addition to its pharmacological applications, 2-Chloro-N-(1-propan-2-ylindazol-6-yl)propanamide has also been explored for its potential in materials science. The indazole ring system is known to exhibit interesting electronic properties, which make it suitable for applications in organic electronics and optoelectronics. For instance, recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and photovoltaic devices, where it has shown enhanced charge transport properties compared to traditional materials.

The synthesis of 2-Chloro-N-(1-propan-2-ylindazol-6-yl)propanamide involves a multi-step process that combines classical organic synthesis techniques with modern catalytic methods. Key steps include the formation of the indazole ring through cyclization reactions, followed by functionalization with the chlorinated propanamide group. The reaction conditions are carefully optimized to ensure high yields and selectivity, which are critical for large-scale production.

From an environmental perspective, the ecological impact of 2-Chloro-N-(1-propan-2-ylindazol-6-yl)propanamide has been a topic of interest. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard laboratory conditions, suggesting that it may have a favorable environmental profile. However, further research is required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 2-Chloro-N-(1-propan-2-ylin-dazol 6 yl)pro pan amide represents a versatile and innovative compound with broad applications across multiple disciplines. Its unique chemical structure, combined with its promising biological and electronic properties, positions it as a key player in the development of new drugs and advanced materials. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.